Cas no 252348-76-8 (N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER)

N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER structure
252348-76-8 structure
Product Name:N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
CAS No:252348-76-8
MF:C11H17N3O4
MW:255.270382642746
MDL:MFCD09787525
CID:851561
PubChem ID:17039570
Update Time:2025-09-27

N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate
    • Methyl 2-(aminomethyl)-1H-imidazole-4-carboxylate, 2-BOC protected
    • Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-1H-imidazole-4-carboxylate
    • methyl 2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-imidazole-5-carboxylate
    • 252348-76-8
    • Methyl 2-(((tert-butoxycarbonyl)amino)methyl)-1H-imidazole-5-carboxylate
    • MFCD09787525
    • J-015881
    • MDL: MFCD09787525
    • Inchi: 1S/C11H17N3O4/c1-11(2,3)18-10(16)13-6-8-12-5-7(14-8)9(15)17-4/h5H,6H2,1-4H3,(H,12,14)(H,13,16)
    • InChI Key: NQUQHYYZENIHCX-UHFFFAOYSA-N
    • SMILES: O(C(NCC1=NC=C(C(=O)OC)N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 255.12200
  • Monoisotopic Mass: 255.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • PSA: 93.31000
  • LogP: 1.61190

N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB213102-1 g
N-tert-Butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylic acid methyl ester, 95%; .
252348-76-8 95%
1g
€728.50 2022-06-11
SHENG KE LU SI SHENG WU JI SHU
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Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate,
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250MG
¥3,836.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-295453A-500 mg
Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate,
252348-76-8
500MG
¥6,656.00 2023-07-10
Advanced ChemBlocks
K12456-250MG
Methyl 2-(((tert-butoxycarbonyl)amino)methyl)-1H-imidazole-5-carboxylate
252348-76-8 95%
250MG
$160 2023-09-15
Advanced ChemBlocks
K12456-1G
Methyl 2-(((tert-butoxycarbonyl)amino)methyl)-1H-imidazole-5-carboxylate
252348-76-8 95%
1G
$395 2023-09-15
Advanced ChemBlocks
K12456-5G
Methyl 2-(((tert-butoxycarbonyl)amino)methyl)-1H-imidazole-5-carboxylate
252348-76-8 95%
5G
$1,550 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-295453-250mg
Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate,
252348-76-8
250mg
¥3836.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-295453A-500mg
Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate,
252348-76-8
500mg
¥6656.00 2023-09-05
abcr
AB213102-1g
N-tert-Butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylic acid methyl ester, 95%; .
252348-76-8 95%
1g
€993.00 2024-04-18
1PlusChem
1P007OHC-100mg
N-BOC-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
252348-76-8 95%
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$132.00 2024-05-20
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